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Compound of Interest

Compound Name: 2,4-Dimethyl-2-pentanol

Cat. No.: B165554

An In-depth Technical Guide to 2,4-Dimethyl-2-
pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and safety information for 2,4-Dimethyl-2-pentanol (CAS No. 625-06-9).
This tertiary alcohol is a valuable solvent and synthetic intermediate in various chemical
applications, including the pharmaceutical and fine chemical industries.[1][2]

Chemical Identity and Structure

2,4-Dimethyl-2-pentanol is a branched-chain aliphatic alcohol. Its structure consists of a
pentane backbone with methyl groups at positions 2 and 4, and a hydroxyl group at position 2.
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Identifier Value
IUPAC Name 2,4-dimethylpentan-2-ol[3]
CAS Number 625-06-9[1][3][4]

Molecular Formula

C7H160[1][3][4][5]

Molecular Weight 116.20 g/mol [3][4][5]

Isobutyldimethylcarbinol, 2,4-Dimethylpentan-2-
Synonyms

ol[3][6][71[8]

FMLSQAUAAGVTJO-UHFFFAOYSA-N[3][4][8]
InChl Key

[9]

Canonical SMILES

CC(C)CC(C)(C)O[4][9]

Physicochemical Properties

2,4-Dimethyl-2-pentanol is a colorless to light yellow liquid at room temperature.[1] Its

physical and chemical properties are summarized in the table below.
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Property Value Source
Appearance Colorless to light yellow liquid [1]

Boiling Point 132-134 °C[10]; 144-147 °CJ[1] Multiple sources
Melting Point -30.45 °C (estimated) [10]

Density 0.80 - 0.81 g/cm3 [1107]

Flash Point 38 °C [10]

Water Solubility

13.22 g/L at 25 °C[4]

[4]

) - Soluble in ethers, alcohols,
Organic Solvent Solubility [1]
and ketones[1]

Vapor Pressure 3.76 mmHg at 25 °C

Refractive Index 1.415-1.417 at 20 °C [71[10]

pKa 15.38 + 0.29 (Predicted) [4]

Chemical Reactivity and Synthesis

As a tertiary alcohol, 2,4-Dimethyl-2-pentanol's hydroxyl group exhibits characteristic
reactivity, though it is subject to steric hindrance from the adjacent methyl and isobutyl groups.
It is commonly used as a solvent and an intermediate in the synthesis of pesticides, fragrances,
and pharmaceuticals.[1][2]

Logical Relationship of Structure to Properties
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Molecular Structure Resulting Properties
. enables Intermediate for Synthesis
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"™ Branched Alkyl Chain contributes to Good Solvent Properties
(Isobutyl & Methyl Groups) causes P

Steric Hindrance

Click to download full resolution via product page
Caption: Relationship between molecular structure and key chemical properties.
Experimental Protocols

Synthesis via Grignard Reaction

A common method for synthesizing 2,4-Dimethyl-2-pentanol involves the reaction of a
Grignard reagent with a ketone.[11]

Reactants:
e 4-methyl-2-pentanone (methyl isopropyl ketone)

e Methylmagnesium bromide (Grignard reagent), formed from methyl bromide and
magnesium.

e Anhydrous ether (solvent)
 Dilute acid (for workup)
Methodology:

o Grignard Reagent Preparation: Methyl bromide is reacted with magnesium turnings in
anhydrous ether to form methylmagnesium bromide. This reaction is exothermic and must be
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controlled.

» Reaction with Ketone: The prepared Grignard reagent is slowly added to a solution of 4-
methyl-2-pentanone in anhydrous ether. The mixture is typically stirred and may require
cooling.

o Acid Workup: After the reaction is complete, the mixture is carefully poured into a cold, dilute
acid solution (e.g., H2SOa4 or HCI) to protonate the alkoxide intermediate and dissolve the
magnesium salts.

o Extraction and Purification: The organic layer is separated, washed, dried, and the solvent is
removed. The resulting crude 2,4-Dimethyl-2-pentanol is then purified by distillation.

Synthesis Workflow Diagram
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Caption: Experimental workflow for the synthesis of 2,4-Dimethyl-2-pentanol.

Spectroscopic Data

Characterization of 2,4-Dimethyl-2-pentanol is typically performed using standard
spectroscopic methods.
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Nuclear Magnetic Resonance (NMR): Both *H NMR and *3C NMR spectra are used to
confirm the carbon skeleton and the position of the hydroxyl group.[3][4][9]

Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic broad absorption band
for the O-H stretch of the alcohol group, typically in the range of 3200-3600 cm~1.[3][8]

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern, which helps in structural elucidation.[3][8][9]
[12]

Publicly available spectral data can be found in databases such as the NIST Chemistry
WebBook and ChemicalBook.[3][8][9]

Safety and Handling

2,4-Dimethyl-2-pentanol is a flammable liquid and presents several health hazards. Proper
safety precautions are mandatory.

GHS Hazard Information

Hazard Class GHS Classification
Physical Hazard Flammable liquid and vapor (Category 3)[5]
Health Hazards Harmful if swallowed[3]

Causes skin irritation[3][13]

Causes serious eye damage/irritation[3]

May cause respiratory irritation[3][13]

Source: GHS information aggregated from multiple suppliers.[3]

Handling and Storage Recommendations

» Ventilation: Use only in a well-ventilated area or outdoors.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and
appropriate lab clothing to avoid skin and eye contact.[1][14]
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» Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[5][14]
Use non-sparking tools and take precautionary measures against static discharge.[13][14]

» Storage: Store in a cool, well-ventilated place.[14] Keep the container tightly closed.[5][14]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
[5][14] In case of contact or inhalation, move to fresh air and seek medical attention if
symptoms persist.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165554#physical-and-chemical-properties-of-2-4-
dimethyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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